molecular formula C11H14ClNO2 B8327650 2,2-Dimethylpropyl 6-chloropyridine-3-carboxylate

2,2-Dimethylpropyl 6-chloropyridine-3-carboxylate

Cat. No.: B8327650
M. Wt: 227.69 g/mol
InChI Key: RAMMQILXXBBYAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2-Dimethylpropyl 6-chloropyridine-3-carboxylate is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14ClNO2

Molecular Weight

227.69 g/mol

IUPAC Name

2,2-dimethylpropyl 6-chloropyridine-3-carboxylate

InChI

InChI=1S/C11H14ClNO2/c1-11(2,3)7-15-10(14)8-4-5-9(12)13-6-8/h4-6H,7H2,1-3H3

InChI Key

RAMMQILXXBBYAY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)COC(=O)C1=CN=C(C=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 10 g (56.8 mmol) of 6-chloropyridine-3-carbonyl chloride in 100 mL of anhydrous toluene are added under argon, at room temperature, 15 g (170.4 mmol) of 2,2-dimethylpropanol. The reaction medium is then heated for 6 hours at 80° C. After cooling to room temperature, the medium is concentrated and the residue obtained is taken up in 800 mL of EtOAc, washed successively with water (2×200 mL), saturated NaHCO3 solution (2×200 mL) and brine (100 mL), dried over Na2SO4, and then concentrated under reduced pressure and purified by chromatography on a column of silica gel, eluting with a cyclohexane/EtOAc gradient of 0 to 5% EtOAc. 11.9 g of 2,2-dimethylpropyl 6-chloropyridine-3-carboxylate are obtained in the form of a white powder.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
15 g
Type
reactant
Reaction Step Two
Name
Quantity
800 mL
Type
solvent
Reaction Step Three

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